Cas no 76675-89-3 (Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxopentyl)oxy]-, (3b,5b,15b,16b)- (9CI))
76675-89-3 structure
Product Name:Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxopentyl)oxy]-, (3b,5b,15b,16b)- (9CI)
CAS No:76675-89-3
MF:C31H42O7
MW:526.66099023819
CID:577072
PubChem ID:320378
Update Time:2025-04-19
Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxopentyl)oxy]-, (3b,5b,15b,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxopentyl)oxy]-, (3b,5b,15b,16b)- (9CI)
- NSC267903
- AC1L823H
- NSC-267903
- 76675-89-3
- DTXSID60313224
-
- Inchi: 1S/C31H42O7/c1-5-6-7-25(34)37-27-26(19-8-11-24(33)35-17-19)30(4)15-13-22-23(31(30)28(27)38-31)10-9-20-16-21(36-18(2)32)12-14-29(20,22)3/h8,11,17,20-23,26-28H,5-7,9-10,12-16H2,1-4H3
- InChI Key: UTPCTZGPEOEJIV-UHFFFAOYSA-N
- SMILES: O1C2C(C(C3=COC(C=C3)=O)C3(C)CCC4C5(C)CCC(CC5CCC4C132)OC(C)=O)OC(CCCC)=O
Computed Properties
- Exact Mass: 526.29300
- Monoisotopic Mass: 526.293
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- Rotatable Bond Count: 8
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 91.4Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 627.8°Cat760mmHg
- Flash Point: 263.2°C
- Refractive Index: 1.566
- PSA: 95.34000
- LogP: 5.54100
Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxopentyl)oxy]-, (3b,5b,15b,16b)- (9CI) Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
76675-89-3 (Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxopentyl)oxy]-, (3b,5b,15b,16b)- (9CI)) Related Products
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